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Compound of Interest

Compound Name: XM462

Cat. No.: B12366862 Get Quote

Essential Safety and Handling Guide for XM462
Disclaimer: A specific Safety Data Sheet (SDS) for XM462 (CAS No. 1045857-53-1) could not

be located. The following guidance is based on best practices for handling potent, research-

grade enzyme inhibitors. It is imperative that a comprehensive risk assessment be conducted

by a qualified safety professional before any handling of this substance. This document

provides general guidance and should not be considered a substitute for a substance-specific

SDS.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with XM462, a dihydroceramide desaturase inhibitor.

The following procedures are designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure to XM462. The following table

summarizes the recommended PPE for various laboratory activities involving this compound.
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Activity Recommended PPE

Handling solid XM462 (weighing, aliquoting)

- Full-face respirator with P100 (or N100)

particulate filter- Chemical-resistant gloves

(Nitrile, double-gloved)- Chemical splash

goggles- Lab coat (fully buttoned)- Closed-toe

shoes

Preparing stock solutions and dilutions

- Chemical fume hood- Chemical-resistant

gloves (Nitrile)- Chemical splash goggles- Lab

coat (fully buttoned)- Closed-toe shoes

Cell culture and in vitro assays

- Biosafety cabinet (if applicable)- Chemical-

resistant gloves (Nitrile)- Lab coat- Closed-toe

shoes

Animal handling (if applicable)

- Consult with institutional animal care and use

committee (IACUC) for specific PPE

requirements.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling XM462 is essential to maintain a safe laboratory

environment. The following workflow outlines the key steps from receipt of the compound to its

final disposal.
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XM462 Handling and Disposal Workflow

Receiving and Storage

Preparation and Use

Decontamination and Disposal

Receive Shipment

Inspect for Damage

1. Check Integrity

Log in Inventory

2. Record Details

Store at -20°C to -80°C

3. Follow Storage Conditions

Don Appropriate PPE

4. Prepare for Handling

Weigh Solid in Ventilated Enclosure

5. Minimize Inhalation Risk

Dissolve in Appropriate Solvent

6. Prepare Solution

Perform Experiment

7. Conduct Research

Decontaminate Surfaces

8. Post-Experiment Cleanup

Decontaminate Equipment

9. Clean all used items

Dispose of Waste

10. Follow Waste Protocol
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To cite this document: BenchChem. [Personal protective equipment for handling XM462].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366862#personal-protective-equipment-for-
handling-xm462]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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